Cas no 1492861-13-8 (4'-Chloro-4-methyl-[1,1'-biphenyl]-3-carboxylic acid)

• Product Name: 4'-Chloro-4-methyl-[1,1'-biphenyl]-3-carboxylic acid
• CAS No: 1492861-13-8
• MF: C₁₄H₁₁ClO₂
• MW: 246.69
• CID: 5082755
• Update Time: 2026-03-01

4'-Chloro-4-methyl-[1,1'-biphenyl]-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4'-Chloro-4-methyl-[1,1'-biphenyl]-3-carboxylic acid

• Inchi： 1S/C14H11ClO2/c1-9-2-3-11(8-13(9)14(16)17)10-4-6-12(15)7-5-10/h2-8H,1H3,(H,16,17)
• InChI Key： KHJHWFAWKLNLHR-UHFFFAOYSA-N
• SMILES： CC1C=CC(C2C=CC(Cl)=CC=2)=CC=1C(O)=O

Additional information on 4'-Chloro-4-methyl-[1,1'-biphenyl]-3-carboxylic acid

4'-Chloro-4-methyl-[1,1'-biphenyl]-3-carboxylic Acid: A Comprehensive Overview

The compound 4'-Chloro-4-methyl-[1,1'-biphenyl]-3-carboxylic acid, identified by the CAS number 1492861-13-8, is a significant molecule in the field of organic chemistry. This compound belongs to the class of biphenyl derivatives, which are widely studied due to their unique electronic properties and potential applications in various industries. The structure of this compound consists of two benzene rings connected by a single bond, with substituents at specific positions that influence its chemical behavior and reactivity.

The biphenyl system in this compound plays a crucial role in determining its physical and chemical properties. The presence of a chlorine atom at the 4' position and a methyl group at the 4 position introduces steric and electronic effects that can modulate the molecule's reactivity. Additionally, the carboxylic acid group at the 3 position imparts acidic characteristics to the compound, making it potentially useful in various chemical reactions and applications.

Recent studies have highlighted the importance of biphenyl derivatives like 4'-Chloro-4-methyl-[1,1'-biphenyl]-3-carboxylic acid in drug discovery and materials science. For instance, researchers have explored the potential of this compound as a building block for synthesizing bioactive molecules with anti-cancer properties. The unique arrangement of substituents on the biphenyl ring allows for precise control over molecular interactions, which is critical for designing drugs with high efficacy and selectivity.

In addition to its role in pharmaceuticals, this compound has also been investigated for its applications in organic electronics. The biphenyl structure is known to exhibit desirable electronic properties, such as high electron mobility and stability, which make it a promising candidate for use in organic semiconductors and light-emitting diodes (LEDs). Recent advancements in synthetic methodologies have enabled the efficient production of this compound, further enhancing its potential for industrial applications.

The synthesis of 4'-Chloro-4-methyl-[1,1'-biphenyl]-3-carboxylic acid typically involves multi-step organic reactions, including Friedel-Crafts alkylation and oxidation processes. These reactions require precise control over reaction conditions to ensure high yields and purity. Researchers have also explored alternative synthetic routes using catalytic systems to improve the sustainability and efficiency of the synthesis process.

The physical properties of this compound, such as melting point and solubility, are influenced by the substituents on the biphenyl ring. For example, the presence of a chlorine atom increases the molecular weight and polarity of the compound, which affects its solubility in different solvents. Understanding these properties is essential for optimizing its use in various chemical processes and applications.

In terms of environmental impact, studies have shown that biphenyl derivatives like this compound can undergo biodegradation under specific conditions. However, their persistence in certain environments raises concerns about their long-term ecological effects. Ongoing research aims to develop methods for safely managing and disposing of such compounds to minimize their environmental footprint.

In conclusion, 4'-Chloro-4-methyl-[1,1'-biphenyl]-3-carboxylic acid is a versatile compound with significant potential in multiple fields. Its unique structure and functional groups make it an attractive target for researchers seeking to develop novel materials and drugs. As advancements in synthetic chemistry continue to evolve, this compound is expected to play an increasingly important role in both academic research and industrial applications.